Cas no 1805976-09-3 (5-(Difluoromethyl)-2-fluoro-4-(trifluoromethoxy)pyridine-3-acetonitrile)

• Product Name: 5-(Difluoromethyl)-2-fluoro-4-(trifluoromethoxy)pyridine-3-acetonitrile
• CAS No: 1805976-09-3
• MF: C₉H₄F₆N₂O
• MW: 270.131282806396
• CID: 4829234
• Update Time: 2025-10-29

5-(Difluoromethyl)-2-fluoro-4-(trifluoromethoxy)pyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-2-fluoro-4-(trifluoromethoxy)pyridine-3-acetonitrile

• Inchi： 1S/C9H4F6N2O/c10-7(11)5-3-17-8(12)4(1-2-16)6(5)18-9(13,14)15/h3,7H,1H2
• InChI Key： WJGKUEVNJIJHCG-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C(CC#N)=C1OC(F)(F)F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 325
• XLogP3: 2.7
• Topological Polar Surface Area: 45.9

Additional information on 5-(Difluoromethyl)-2-fluoro-4-(trifluoromethoxy)pyridine-3-acetonitrile

Comprehensive Overview of 5-(Difluoromethyl)-2-fluoro-4-(trifluoromethoxy)pyridine-3-acetonitrile (CAS No. 1805976-09-3)

The compound 5-(Difluoromethyl)-2-fluoro-4-(trifluoromethoxy)pyridine-3-acetonitrile (CAS No. 1805976-09-3) is a highly specialized fluorinated pyridine derivative with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring difluoromethyl, fluoro, and trifluoromethoxy substituents, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential role in developing novel crop protection agents and pharmaceutical intermediates.

In recent years, the demand for fluorinated compounds has surged, driven by their enhanced stability, bioavailability, and metabolic resistance. 5-(Difluoromethyl)-2-fluoro-4-(trifluoromethoxy)pyridine-3-acetonitrile exemplifies these properties, making it a subject of intense study in medicinal chemistry and agrochemical innovation. Its CAS No. 1805976-09-3 is frequently searched in databases like SciFinder and Reaxys, reflecting its growing relevance in scientific literature.

One of the key reasons for the popularity of this compound is its versatility in heterocyclic chemistry. The presence of multiple fluorine atoms enhances its lipophilicity, a critical factor in drug design and pesticide formulation. This aligns with current trends in green chemistry, where researchers aim to reduce environmental impact while maintaining efficacy. The trifluoromethoxy group, in particular, is known for its ability to improve the biological activity of molecules, making this compound a hotspot for patent filings and R&D projects.

From a synthetic perspective, 5-(Difluoromethyl)-2-fluoro-4-(trifluoromethoxy)pyridine-3-acetonitrile offers challenges and opportunities. Its preparation often involves multi-step reactions, including nucleophilic substitution and cyanation, which are topics of interest in organic chemistry forums and academic circles. The compound’s CAS No. 1805976-09-3 is often associated with queries about synthetic routes and scale-up processes, highlighting its industrial significance.

Beyond its chemical properties, this compound is also gaining attention in the context of sustainable agriculture. With global concerns about food security and pest resistance, fluorinated pyridines like 5-(Difluoromethyl)-2-fluoro-4-(trifluoromethoxy)pyridine-3-acetonitrile are being explored as next-generation crop protection solutions. Its mode of action, which may involve interference with pest metabolism, is a focal point for agrochemical companies aiming to develop safer and more effective products.

In the pharmaceutical sector, the compound’s acetonitrile moiety and fluorine-rich structure make it a promising candidate for drug discovery. Fluorine incorporation is a well-established strategy to enhance the pharmacokinetic properties of drug candidates, and this molecule’s unique architecture could lead to breakthroughs in treating diseases with high unmet medical needs. Searches for fluorinated pyridine derivatives and bioactive intermediates often cite CAS No. 1805976-09-3 as a reference.

To summarize, 5-(Difluoromethyl)-2-fluoro-4-(trifluoromethoxy)pyridine-3-acetonitrile (CAS No. 1805976-09-3) is a compound of immense scientific and industrial value. Its applications span pharmaceuticals, agrochemicals, and material science, driven by its distinctive fluorinated framework. As research continues to uncover its potential, this molecule is poised to play a pivotal role in addressing some of the most pressing challenges in modern chemistry and biology.